2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile

• IUPAC Name: 2-[4-(3-methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile
• InChI: InChI=1S/C19H19N3O3S/c1-13-3-4-14(11-16(13)25-2)18(23)21-6-8-22(9-7-21)19(24)17-15(12-20)5-10-26-17/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: LSWSXNZQJGGVGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=C(C=CS3)C#N)OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile, also known as MPPT, is a chemical compound that has been widely studied for its potential use in scientific research. MPPT is a member of the piperazine family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile acts as a selective antagonist at the 5-HT7 receptor, which is a G protein-coupled receptor that is widely distributed throughout the brain and other tissues. By blocking the activity of this receptor, 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile can modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. This can lead to changes in mood, cognition, and other physiological processes.
Biochemical and Physiological Effects:
2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile has been shown to have a number of biochemical and physiological effects in animal models and in vitro studies. These include changes in circadian rhythm, alterations in mood and anxiety-related behaviors, and improvements in learning and memory. 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile has also been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile for lab experiments is its high selectivity for the 5-HT7 receptor, which allows for precise modulation of this receptor without affecting other neurotransmitter systems. However, one limitation of 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile is its relatively low potency compared to other compounds that target the 5-HT7 receptor. This can make it difficult to achieve the desired effects at lower doses.

Future Directions

There are a number of potential future directions for research on 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile. One area of interest is the development of more potent and selective compounds that target the 5-HT7 receptor. Another area of interest is the investigation of the role of the 5-HT7 receptor in various physiological processes, including circadian rhythm, mood regulation, and learning and memory. Finally, there is potential for the use of 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile and related compounds in the treatment of psychiatric disorders, such as depression and anxiety.

Synthesis Methods

The synthesis of 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile involves the reaction of 3-methoxy-4-methylbenzoyl chloride with piperazine in the presence of a base, followed by reaction with thiophene-3-carbonitrile. The resulting product is purified by column chromatography to obtain 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile in high purity.

Scientific Research Applications

2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile has been studied extensively for its potential use as a tool compound in scientific research. It has been shown to modulate the activity of the serotonin 5-HT7 receptor, which is involved in a variety of physiological processes, including circadian rhythm, mood regulation, and learning and memory. 2-[4-(3-Methoxy-4-methylbenzoyl)piperazine-1-carbonyl]thiophene-3-carbonitrile has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.